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Compound of Interest

2-Amino-3,5-
Compound Name:

dibromobenzaldehyde

Cat. No.: B195418

An In-depth Technical Guide to 2-Amino-3,5-dibromobenzaldehyde (CAS: 50910-55-9)

This guide provides comprehensive technical information for researchers, scientists, and drug
development professionals on 2-Amino-3,5-dibromobenzaldehyde, a key intermediate in
pharmaceutical and chemical synthesis.

Physicochemical Properties

2-Amino-3,5-dibromobenzaldehyde is a yellow crystalline powder.[1][2] Its key physical and
chemical properties are summarized below.
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Property Value Source(s)
CAS Number 50910-55-9 [3]
Molecular Formula C7HsBr2NO [4115][6]
Molecular Weight 278.93 g/mol [31[6]
Melting Point 130-135 °C [1112][5]
Boiling Point 319.9 £ 42.0 °C (Predicted) [2][5]
Appearance Yellow crystalline powder [1112]
Solubility Slightly soluble in Chloroform 5]
and Methanol
EINECS Number 256-497-0 [4]
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Synthesis and Experimental Protocols

The most common synthesis route starts from o-nitrobenzaldehyde, involving a reduction of the

nitro group followed by bromination.[3] An alternative method involves the direct bromination of

2-aminobenzaldehyde.

Method 1: From o-Nitrobenzaldehyde (Reduction and

Bromination)

This method involves a two-step, one-pot synthesis where o-nitrobenzaldehyde is first reduced

to o-aminobenzaldehyde using iron powder in an acidic medium, which is then directly

brominated without intermediate purification to yield the final product.[3][7][8] This process is
noted for its high yield (>90%) and purity (>99.0%).[7][8]

e Add o-nitrobenzaldehyde (e.g., 1.5g, 10mmol), absolute ethanol (e.g., 40mL), and distilled

water (e.g., 10mL) to a three-neck flask and stir at room temperature.[7]
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» To the mixture, add glacial acetic acid (e.g., 31mL) and reduced iron powder (e.g., 2.29,
40mmol).[7][8] Add 3-4 drops of concentrated HCI as a catalyst.[7]

e Heat the mixture to 90°C and reflux for 60 minutes to reduce the nitro group.[7]

 After the reaction, cool the flask in a cold trap to 0°C.[7]

e Once cooled, add bromine (e.g., 6.2g, 40mmol) dropwise.[7]

» Allow the reaction to proceed at room temperature for 150 minutes.[7][8]

e The resulting product, 2-amino-3,5-dibromobenzaldehyde, can then be isolated via
filtration.[8]

. X Reaction Steps .
Starting Material P Final Product
Fe / Acetic Acid,

Ethanol/Water, 90°C

Bromine (Brz),
0°C to Room Temp.

o-Nitrobenzaldehyde Step 1: Reduction Step 2: Bromination 2-Amino-3,5-dibromobenzaldehyde

Click to download full resolution via product page

Caption: Synthesis pathway from o-nitrobenzaldehyde.

Method 2: From 2-Aminobenzaldehyde (Direct
Bromination)

This method utilizes 2-aminobenzaldehyde as the starting material and introduces bromine via
an electrophilic aromatic substitution reaction.[3] The amino group directs the bromine atoms to
the ortho and para positions.[3]

o Dissolve 2-aminobenzaldehyde (e.g., 8.26 mmol) in ethanol (50.00 mL) and stir the solution
at 20°C.[9]

e Prepare a solution of bromine (2.91 g, 18.2 mmol) in water (75.00 mL) containing potassium
bromide (KBr, 8.93 g).[9]

e Add the bromine-KBr solution dropwise to the 2-aminobenzaldehyde solution over 10
minutes. A yellow product will precipitate.[9]
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Stir the resulting suspension for 1 hour.[9]

After stirring, cool the mixture and add excess sodium bicarbonate (NaHCOs) solution.[9]

Collect the crude product by filtration.[9]

The final product can be purified by crystallization from ethanol.[9] A yield of 91.1% and
purity of 99.4% have been reported with this method.[1][2]

Applications in Drug Development and Chemical
Synthesis

2-Amino-3,5-dibromobenzaldehyde is a significant building block in the synthesis of various
bioactive compounds and ligands.

Intermediate for Mucolytic Agents

It is a crucial intermediate in the industrial synthesis of the mucolytic agents Ambroxol and
Bromhexine.[1][4][8] The synthesis of Ambroxol involves the condensation of 2-amino-3,5-
dibromobenzaldehyde with trans-4-aminocyclohexanol.[7][8]

Reactants

. Reaction Product
trans-4-Aminocyclohexanol

Condensation &

Hydrogenation Ambroxol

2-Amino-3,5-
dibromobenzaldehyde

Click to download full resolution via product page

Caption: Role in the synthesis of Ambroxol.

Synthesis of Schiff Base Ligands
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The compound is used to prepare tetradentate Schiff base ligands through condensation
reactions with aliphatic diamines.[1][2][4] These ligands can coordinate with metal ions like
nickel(ll) and oxovanadium(IV) to form complexes with notable thermal stability and catalytic
properties, which are valuable in materials science and catalysis research.[4]

Aliphatic Diamine
(e.g., H2N-(CH2)n-NH2)

Condensation Reaction

2-Amino-3,5-dibromobenzaldehyde

Metal lon
(e.g., Ni(ll), VO(IV))

Results in

Tetradentate Schiff Base Ligand

Metal Complex

Click to download full resolution via product page
Caption: Formation of Schiff base metal complexes.

Spectroscopic Data

Characterization of 2-Amino-3,5-dibromobenzaldehyde is typically performed using NMR
spectroscopy and mass spectrometry.
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Key Chemical Shifts (9,

Spectrum Type Solvent

ppm)

Aldehyde proton (~9.8 ppm),
1H NMR Chloroform-d: aromatic protons, amine

protons.[3]

Specific shifts are available in
13C NMR DMSO-de

spectral databases.[3]

MS, IR, and other spectral data
Mass Spec - are available from chemical

suppliers and databases.[10]

Safety and Handling
Hazard Identification

¢ GHS Classification: Warning. H302 (Harmful if swallowed) and H319 (Causes serious eye
irritation) are the most common hazard statements.[6][11]

¢ Pictogram: GHSO07 (Exclamation mark).

Precautionary Measures & PPE

« Handling: Minimize dust generation.[12] Use in a well-ventilated area.[12] Avoid contact with
skin, eyes, and clothing.[12] Do not eat, drink, or smoke when using this product.[11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances like oxidizing agents.[12] Keep in a dark place, sealed in dry
conditions at room temperature.[2]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate chemical safety goggles.[11][12]

o Skin Protection: Wear protective gloves and clothing.[11][12]
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o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are
exceeded or if irritation occurs.[12]

First-Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[11][13]
e In Case of Skin Contact: Wash off with soap and plenty of water.[11][13]

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[11][13]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Get medical help.[11][12]
Fire-Fighting and Spills

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[11][13]

e Spills: Vacuum or sweep up the material and place it into a suitable disposal container. Avoid
generating dust.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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